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Compound of Interest

Compound Name: trans-2-Hexenal
CAS No.: 505-57-7
Cat. No.: B1236974
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of trans-2-Hexenal (CAS Number
6728-26-3), a widely occurring unsaturated aldehyde known for its characteristic green, leafy
aroma. This document collates critical technical data, detailed experimental protocols, and
outlines key biological signaling pathways associated with this compound.

Chemical and Physical Properties

trans-2-Hexenal is a colorless to pale yellow liquid.[1] It is a volatile organic compound found
in numerous plants, fruits, and vegetables, contributing significantly to their aroma profiles.[2]
The compound is soluble in organic solvents like chloroform and methanol, but only slightly
soluble in water.[1][3]
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Property Value Reference(s)
Molecular Formula CeH100 [3]

Molecular Weight 98.14 g/mol [3]
Appearance .Clef:lr colorless to light yellow e

liquid

Odor Green, leafy, fruity [2]

Density 0.846 g/mL at 25 °C [4]

Boiling Point 47 °C at 17 mmHg [4]

Flash Point 38.3 °C (closed cup) [4]

Refractive Index

n20/D 1.446

[4]

Vapor Pressure

10 mmHg at 20 °C

[4]

Purity

>97% (GC)

[3]

Spectral Data

Key spectral data for the characterization of trans-2-Hexenal are summarized below.
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Spectroscopy Key Data Reference(s)

59.51 (d, J=7.7 Hz, 1H), 6.85
(dt, J=15.6, 6.7 Hz, 1H), 6.13
(ddt, J=15.6, 7.7, 1.4 Hz, 1H),
1H NMR (CDCls) (5]
2.32 (q, J=6.7, 1.4 Hz, 2H),

1.54 (h, J=7.4 Hz, 2H), 0.97 (t,

J=7.4 Hz, 3H)
6 193.8, 158.7, 132.8, 34.6,

13C NMR (CDCIs) [6]
21.3,13.5
Major fragments (m/z): 41, 83,

Mass Spectrometry (GC-MS) [7]
42,57, 69

2965, 2934, 2876, 1694
Infrared (ATR-Neat) (C=0), 1642 (C=C), 1118, 971  [7]

cm—t

Experimental Protocols
Chemical Synthesis of trans-2-Hexenal

A common method for the synthesis of trans-2-Hexenal involves the condensation of n-
butyraldehyde with vinyl ethyl ether, followed by hydrolysis.[1][8]

Step 1: Prins Cyclization
o To areaction flask, add an acidic ionic liquid catalyst, such as [ (CH2)3sSOsHMIM][HSO4].[8]

o At atemperature of 0-25 °C, slowly add a mixed solution of vinyl ethyl ether and n-
butyraldehyde (molar ratio of n-butyraldehyde to vinyl ether is typically 2:1 to 5:1).[8]

» After the addition is complete, raise the temperature to 20-45 °C and stir the reaction mixture
for 1-6 hours.[8]

» Following the reaction, perform reduced pressure distillation to obtain the cyclized
intermediate, 4-ethoxy-2,6-dipropyl-1,3-dioxane.[8]
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Step 2: Hydrolysis

» In a separate reaction vessel equipped with a reflux oil-water layering device, add a dilute
agueous solution of sulfuric acid (0.5-25% mass concentration) and the cyclized intermediate
from Step 1.[8]

o Heat the mixture and distill at normal pressure for 4-48 hours.[8]
e Collect the oil layer, which is the crude trans-2-Hexenal.[8]
Step 3: Purification

o Purify the crude product by fractional distillation. First, rectify at normal pressure to remove

low-boiling point substances.[8]

e Subsequently, perform vacuum rectification to obtain pure trans-2-Hexenal (purity >99%).[8]

Chemical Synthesis of trans-2-Hexenal

Step 1: Prins Cyclization Step 2: Hydrolysis Step 3: Purification

n-Butyraldehyde + Vinyl Ethyl Ether Acidic lonic Liquid Catalyst Cyclized Intermediate Dilute Sulfuric Acid Crude trans-2-Hexenal
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A flowchart illustrating the chemical synthesis of trans-2-Hexenal.

GC-MS Analysis Protocol

The following is a representative protocol for the analysis of trans-2-Hexenal in a sample
matrix.

o Sample Preparation: For headspace analysis of biological samples, solid-phase
microextraction (SPME) can be employed. A divinylbenzene/Carboxen/polydimethylsiloxane
fiber is exposed to the sample headspace.[9]

e Gas Chromatography (GC):

[¢]

Column: HP-5 capillary column (30 m length, 0.32 mm diameter, 0.25 um film thickness).

[4]
o Injector Temperature: 230 °C.[4]
o Carrier Gas: Helium.

o Temperature Program: Initial temperature of 40 °C held for 4 minutes, then ramped at 5
°C/min to 140 °C, followed by a ramp of 20 °C/min to 200 °C, with a final hold for 2
minutes.[4]

e Mass Spectrometry (MS):
o lonization Energy: 70 eV.[4]

o Scan Range: m/z 29-400.[4]
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GC-MS Analysis Workflow for trans-2-Hexenal
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A typical workflow for the GC-MS analysis of trans-2-Hexenal.

Biological Activity and Signaling Pathways
Biosynthesis in Plants

trans-2-Hexenal is a green leaf volatile (GLV) produced by plants in response to tissue
damage. Its biosynthesis begins with the release of a-linolenic acid from thylakoid membranes.

[10][11]

© 2026 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b1236974/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-trans-2-hexenal-cas-6728-26-3
https://www.benchchem.com/product/b1236974/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-trans-2-hexenal-cas-6728-26-3
https://www.benchchem.com/product/b1236974/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-trans-2-hexenal-cas-6728-26-3
https://pubmed.ncbi.nlm.nih.gov/16478272/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4933162/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236974?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Biosynthesis of trans-2-Hexenal in Plants
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The metabolic pathway for the biosynthesis of trans-2-Hexenal in plants.

Antifungal Mechanism

trans-2-Hexenal exhibits significant antifungal activity against various plant pathogens.[3][12]
[13] Its primary mode of action involves the disruption of the fungal cell wall and membrane
integrity.[12][13] This is achieved through the downregulation of key enzymes involved in the
biosynthesis of essential cell wall and membrane components.
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Antifungal Mechanism of trans-2-Hexenal

Click to download full resolution via product page
A signaling pathway illustrating the antifungal action of trans-2-Hexenal.

Role in Insect Olfaction

In insects such as locusts, trans-2-Hexenal is detected by the olfactory system and can elicit
behavioral responses.[14][15] The detection mechanism involves the binding of the aldehyde to
odorant-binding proteins (OBPs) and subsequent activation of odorant receptors (ORs) on the

dendrites of olfactory receptor neurons (ORNS).
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Insect Olfactory Detection of trans-2-Hexenal
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A simplified pathway of trans-2-Hexenal detection in the insect olfactory system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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